Cas no 210979-33-2 (17-trans Prostaglandin E3)

• Product Name: 17-trans Prostaglandin E3
• CAS No: 210979-33-2
• MF: C₂₀H₃₀O₅
• MW: 350.449206829071
• CID: 1398387
• PubChem ID: 40561659
• Update Time: 2025-04-20

17-trans Prostaglandin E3 Chemical and Physical Properties

Names and Identifiers

• 17-trans Prostaglandin E3
• HY-113481A
• CS-0138390
• HMS3648J17
• 210979-33-2
• SR-01000946440-1
• 9-Oxo-11.alpha.,15S-dihydroxy-prosta-5Z,13E,17E-trien-1-oic acid
• 17-trans PGE3
• (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(1E,3S,5E)-3-hydroxyocta-1,5-dienyl]-5-oxocyclopentyl]hept-5-enoic acid
• PD021119
• SR-01000946440
• CBOMORHDRONZRN-YYFRSVFISA-N
• 17-trans-Prostaglandin E3
• SCHEMBL23352894

• Inchi： 1S/C20H30O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h3-4,6-7,12-13,15-17,19,21,23H,2,5,8-11,14H2,1H3,(H,24,25)/b6-3+,7-4-,13-12+/t15-,16+,17+,19+/m0/s1
• InChI Key： CBOMORHDRONZRN-YYFRSVFISA-N
• SMILES： O[C@@H]1CC([C@H](C/C=C\CCCC(=O)O)[C@H]1/C=C/[C@H](C/C=C/CC)O)=O

Computed Properties

• Exact Mass: 350.20932405g/mol
• Monoisotopic Mass: 350.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.8Ų